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Compound of Interest

Compound Name: Pentylcyclopentane

Cat. No.: B1328772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potential use of

pentylcyclopentane and its related alkylated cyclopentane analogs as high-performance

lubricants. Due to the limited availability of specific performance data on n-

pentylcyclopentane, this document leverages data from structurally similar and commercially

utilized multiply alkylated cyclopentanes (MACs) as a predictive guide. The provided protocols

are standardized methods for evaluating the performance of pentylcyclopentane-based

lubrication formulations.

Introduction to Alkylated Cyclopentanes in
Lubrication
Pentylcyclopentane is an organic compound with a cyclopentane ring substituted with a

pentyl group.[1] This structure is the basic building block for a class of synthetic lubricants

known as multiply alkylated cyclopentanes (MACs). These fluids are recognized for their

excellent thermal and oxidative stability, low volatility, and good viscosity-temperature

characteristics, making them suitable for demanding applications such as in space

mechanisms.[2][3][4][5] The properties of pentylcyclopentane suggest its potential as a base

oil or an additive in advanced lubrication formulations.[1]
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Data Presentation: Properties of Alkylated
Cyclopentane Lubricants
The following tables summarize the physical and tribological properties of various alkylated

cyclopentane-based lubricants, which can serve as a benchmark for evaluating

pentylcyclopentane.

Table 1: Physical Properties of a Disubstituted Alkylated Cyclopentane (Pennzane® SHF X-

1000)

Property Value

Kinematic Viscosity @ 100°C 9.4 cSt

Viscosity Index 131

Pour Point -50°C

Flash Point 290°C

Specific Gravity Not Specified

Volatility (vacuum outgassing) < 0.5%

Data sourced from a study on Pennzane®

Synthesized Hydrocarbon Fluid X-1000, a lower

molecular weight version of the more common

Pennzane® X-2000.[2][3]

Table 2: Tribological Properties of Polyalkyl Cyclopentane Lubricating Oil Compositions in a

Vacuum Environment
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Friction Pair Average Friction Coefficient

Steel/Steel 0.10 - 0.12

Ceramic/Steel 0.08 - 0.10

Data is derived from a patent for a lubricating oil

composition with base oils of n-decyl

cyclopentane, n-dodecyl cyclopentane, and 2-

octyl-dodecyl cyclopentane.

Experimental Protocols
This protocol is based on the principles outlined in ASTM D6425 for lubricating oils using a

high-frequency, linear-oscillation (SRV) test machine.[6]

Objective: To determine the anti-wear properties and the coefficient of friction of a

pentylcyclopentane-based lubricant.

Apparatus:

High-frequency, linear-oscillation (SRV) tribometer

Test specimens (e.g., steel ball and disc)

Ultrasonic cleaner

Microscope for wear scar measurement

Procedure:

Specimen Cleaning: Thoroughly clean the test ball and disc with a suitable solvent (e.g.,

hexane) in an ultrasonic bath for 10-15 minutes to remove any contaminants. Dry the

specimens completely.

Lubricant Application: Apply a small, precise amount of the pentylcyclopentane formulation

to the test disc.

Test Setup: Mount the disc and ball in the SRV test machine.
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Test Parameters: Set the following test conditions (these can be adjusted based on the

specific application):

Load: 200 N

Frequency: 50 Hz

Stroke Length: 1 mm

Temperature: 50°C (or desired temperature)

Test Duration: 2 hours

Test Execution: Start the test and record the coefficient of friction throughout the duration.

Post-Test Analysis:

After the test, carefully remove the specimens.

Clean the specimens to remove residual lubricant.

Measure the wear scar dimensions on the test ball and/or disc using a calibrated

microscope.

Calculate the wear volume based on the wear scar dimensions.

Data Analysis:

Plot the coefficient of friction as a function of time.

Report the average steady-state coefficient of friction.

Report the wear volume or average wear scar diameter.

This protocol follows the principles of ASTM D445 for the determination of kinematic viscosity

of transparent and opaque liquids.[7]

Objective: To measure the kinematic viscosity of a pentylcyclopentane formulation at different

temperatures.
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with precise temperature control (±0.02°C)

Stopwatch accurate to 0.1 seconds

Thermometer

Procedure:

Sample Preparation: Ensure the lubricant sample is free of any solid particles or air bubbles.

Viscometer Charging: Charge the viscometer with the lubricant sample in accordance with

the viscometer's instructions.

Temperature Equilibration: Place the charged viscometer in the constant temperature bath

set to the desired temperature (e.g., 40°C or 100°C). Allow at least 30 minutes for the

sample to reach thermal equilibrium.[7]

Measurement:

Using suction, draw the liquid up through the capillary tube to a point above the upper

timing mark.

Release the suction and allow the liquid to flow back down under gravity.

Start the stopwatch as the meniscus of the liquid passes the upper timing mark.

Stop the stopwatch as the meniscus passes the lower timing mark.

Repeatability: Perform at least three measurements and ensure the flow times are within an

acceptable range of repeatability.

Calculation: Calculate the kinematic viscosity (ν) using the following equation: ν = C * t

where:
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C is the calibration constant of the viscometer (in cSt/s or mm²/s²).

t is the average flow time in seconds.

This protocol utilizes Thermogravimetric Analysis (TGA) to evaluate the thermal stability of the

lubricant, based on principles in ASTM E1131.[8]

Objective: To determine the temperature at which a pentylcyclopentane formulation begins to

decompose and to assess its volatility.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., aluminum or platinum)

High-purity inert gas (e.g., nitrogen)

Procedure:

Instrument Calibration: Calibrate the TGA for temperature and mass according to the

manufacturer's instructions.

Sample Preparation: Place a small, precise amount of the lubricant (e.g., 5-10 mg) into a

tared TGA sample pan.

TGA Program:

Set the initial temperature to ambient (e.g., 25°C).

Ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature (e.g.,

600°C).[9]

Maintain a constant flow of inert gas (e.g., nitrogen at 50 mL/min) throughout the

experiment to prevent oxidation.

Data Acquisition: Record the sample mass as a function of temperature.
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Data Analysis:

Plot the percentage of weight loss versus temperature.

Determine the onset temperature of decomposition, which is the temperature at which

significant mass loss begins.

The resulting TGA curve provides information on the volatility and thermal decomposition

profile of the lubricant.
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Caption: Experimental workflow for the evaluation of pentylcyclopentane-based lubricants.
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Caption: Diagram illustrating the mechanism of boundary lubrication.
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Caption: Key properties of high-performance lubricants and their assessment methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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